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Compound of Interest

Compound Name: Azadiradione

Cat. No.: B1252901 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Azadiradione, a tetracyclic triterpenoid found in the neem tree

(Azadirachta indica), is noted for its antioxidant, anti-inflammatory, and potential anti-cancer

properties.[1][2][3] However, its disposal requires strict adherence to safety protocols due to its

potential hazards. This guide provides essential, step-by-step information for the proper

disposal of Azadiradione, aligning with standard laboratory safety practices.

Key Safety and Hazard Information
According to safety data sheets (SDS), Azadiradione is classified as a substance that may

cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[4]

Therefore, preventing its release into the environment is a critical aspect of its disposal.

Hazard Statements:

H317: May cause an allergic skin reaction.[4]

H410: Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[4]
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P280: Wear protective gloves.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[5][4]

Quantitative Data for Azadiradione
For easy reference, the following table summarizes key quantitative data for Azadiradione.

Property Value Reference

CAS Number 26241-51-0 [1]

Molecular Formula C28H34O5 [1]

Molar Mass 450.575 g·mol−1 [1]

Density 1.2 ± 0.1 g/cm³ [1]

Storage Temperature Below -18 °C [2]

Step-by-Step Disposal Procedures
The proper disposal of Azadiradione waste must be conducted in accordance with national

and local regulations. Under no circumstances should hazardous wastes be discharged into

the environment.[6]

1. Waste Collection and Storage:

Collect Waste: Collect all Azadiradione waste, including unused product, contaminated

materials (e.g., gloves, pipette tips), and spill cleanup debris, in a designated and properly

labeled hazardous waste container.[6][7][8]

Container Requirements: Use a sturdy, leak-proof container that is compatible with the

chemical.[8] The container must be kept securely closed except when adding waste.[8][9]
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Azadiradione," and the associated hazards (e.g., Skin Sensitizer,

Environmental Hazard).[9]

Segregation: Store the Azadiradione waste container segregated from incompatible

materials.[8][9]

2. Spill Management:

In the event of a spill, restrict access to the area.[10]

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,

and a lab coat.[4][10]

For solid spills, use a dry clean-up procedure to avoid generating dust.[10] Gently sweep or

vacuum the material.

Collect the spilled material and any contaminated absorbents into a labeled container for

hazardous waste disposal.[10]

Increase ventilation in the area if it is safe to do so.[10]

3. Disposal of Empty Containers:

Thoroughly empty the container of all contents.[8]

Triple rinse the empty container with a suitable solvent. Collect all rinsate as chemical waste.

[6][8]

After rinsing, the label on the container must be obliterated or removed.[6][8]

Dispose of the rinsed and dried container as regular laboratory glass or plastic waste, or as

directed by your institution's waste management guidelines.[8][11]

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste management service to arrange for the pickup and disposal of the
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hazardous waste container.[7][8]

Provide them with all necessary information about the waste contents.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Azadiradione.
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Spill & Container Management Final Disposal
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Solid & Liquid Waste
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Empty Container Triple Rinse Container Collect Rinsate as Hazardous Waste Deface Empty Container Label
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Dispose of Clean Container
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Caption: Logical workflow for the proper disposal of Azadiradione waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Azadiradione, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1252901?utm_src=pdf-body
https://www.benchchem.com/product/b1252901?utm_src=pdf-body-img
https://www.benchchem.com/product/b1252901?utm_src=pdf-body
https://www.benchchem.com/product/b1252901?utm_src=pdf-body
https://www.benchchem.com/product/b1252901?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Azadiradione - Wikipedia [en.wikipedia.org]

2. Azadiradione – CAS 26241-51-0 | Life Technologies (India) Pvt. Ltd. [lifetechindia.com]

3. mdpi.com [mdpi.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. trifolio-m.de [trifolio-m.de]

6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

7. odu.edu [odu.edu]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

10. benchchem.com [benchchem.com]

11. otago.ac.nz [otago.ac.nz]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of
Azadiradione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252901#azadiradione-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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